Cas no 1512744-07-8 (4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde)

4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde structure
1512744-07-8 structure
Product Name:4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde
CAS No:1512744-07-8
MF:C8H6ClN3O
MW:195.605740070343
MDL:MFCD24687851
CID:5607339
PubChem ID:82657503
Update Time:2023-11-24

4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • EN300-8233688
    • 1512744-07-8
    • 4-chloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde
    • 4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde
    • MDL: MFCD24687851
    • Inchi: 1S/C8H6ClN3O/c1-12-2-5(3-13)6-7(9)10-4-11-8(6)12/h2-4H,1H3
    • InChI Key: CIEYPMRLILCTMZ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(C=O)=CN(C)C2=NC=N1

Computed Properties

  • Exact Mass: 195.0199395g/mol
  • Monoisotopic Mass: 195.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 47.8Ų

4-chloro-7-methyl-7H-pyrrolo2,3-dpyrimidine-5-carbaldehyde Pricemore >>

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